![molecular formula C11H11ClN2O3 B1395571 3-(6-chloro-1-methyl-1H-benzimidazol-2-yl)-3-hydroxypropanoic acid CAS No. 1312138-05-8](/img/structure/B1395571.png)
3-(6-chloro-1-methyl-1H-benzimidazol-2-yl)-3-hydroxypropanoic acid
Overview
Description
3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)-3-hydroxypropanoic acid, also known as CMBI-HPA, is a synthetic compound that has been used in laboratory experiments for its various properties. It is a derivative of benzimidazole, and is composed of a benzimidazole moiety and a hydroxypropanoic acid moiety. CMBI-HPA has been studied as a potential therapeutic agent for various medical conditions, including cancer and neurodegenerative diseases.
Scientific Research Applications
3-(6-chloro-1-methyl-1H-benzimidazol-2-yl)-3-hydroxypropanoic acid has been studied as a potential therapeutic agent for various medical conditions, including cancer and neurodegenerative diseases. It has been shown to inhibit the growth of cancer cells in vitro, and it has been postulated that it may have anti-tumor effects in vivo. Additionally, this compound has been studied as a potential neuroprotective agent, and it has been shown to protect neurons from oxidative stress in vitro.
Mechanism of Action
The exact mechanism of action of 3-(6-chloro-1-methyl-1H-benzimidazol-2-yl)-3-hydroxypropanoic acid is not yet fully understood. However, it is known to interact with various cellular targets, including enzymes and receptors. For example, this compound has been shown to interact with the enzyme cyclooxygenase-2, which is involved in inflammation and cell proliferation. Additionally, this compound has been shown to interact with the receptor for advanced glycation end products, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and it has been postulated that it may have anti-tumor effects in vivo. Additionally, this compound has been shown to protect neurons from oxidative stress in vitro. It has also been shown to reduce inflammation and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
The major advantage of using 3-(6-chloro-1-methyl-1H-benzimidazol-2-yl)-3-hydroxypropanoic acid in laboratory experiments is that it is relatively easy to synthesize and purify. Additionally, it is relatively stable, and can be stored for long periods of time. The major limitation of using this compound in laboratory experiments is that it is not yet fully understood, and its mechanism of action is not yet fully understood. Additionally, the effects of this compound on humans are not yet fully understood.
Future Directions
Future research on 3-(6-chloro-1-methyl-1H-benzimidazol-2-yl)-3-hydroxypropanoic acid should focus on further elucidating its mechanism of action, as well as its effects on humans. Additionally, further research should be conducted to determine the potential therapeutic applications of this compound in humans. Finally, further research should be conducted to determine the potential toxicity of this compound, and to develop safer and more effective formulations.
Properties
IUPAC Name |
3-(6-chloro-1-methylbenzimidazol-2-yl)-3-hydroxypropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O3/c1-14-8-4-6(12)2-3-7(8)13-11(14)9(15)5-10(16)17/h2-4,9,15H,5H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USFDHSIEECKVPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)Cl)N=C1C(CC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.